Cas no 30984-53-3 (1-fluoro-3-prop-2-en-1-ylbenzene)

• Product Name: 1-fluoro-3-prop-2-en-1-ylbenzene
• CAS No: 30984-53-3
• MF: C₉H₉F
• MW: 136.166166067123
• CID: 877711
• PubChem ID: 2759137
• Update Time: 2025-11-07

1-fluoro-3-prop-2-en-1-ylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-prop-2-en-1-ylbenzene
• 1-fluoro-3-prop-2-enylbenzene
• 3-(3-Fluorophenyl)-1-propene
• 1-allyl-3-fluorobenzene
• 1-m-Fluorphenyl-propen-2
• 3-Allylfluorbenzol
• m-fluoro-allylbenzene

• MDL： MFCD06201194
• Inchi： 1S/C9H9F/c1-2-4-8-5-3-6-9(10)7-8/h2-3,5-7H,1,4H2
• InChI Key： YKMILTYKWQXCOC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC=C

Computed Properties

• Exact Mass: 136.06900
• Monoisotopic Mass: 136.068828449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 45°C 5mm
• PSA: 0.00000
• LogP: 2.55420

1-fluoro-3-prop-2-en-1-ylbenzene Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes